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Compound of Interest

Compound Name: (Dab9)-Neurotensin (8-13)

Cat. No.: B15095459

Essential Safety and Handling Guide for (Dah9)-
Neurotensin (8-13)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (Dab9)-Neurotensin (8-13). Adherence to these
procedures is vital for ensuring laboratory safety and proper disposal of research materials.

Immediate Safety Information

(Dab9)-Neurotensin (8-13), like other synthetic peptides, should be handled with care. While a
specific Safety Data Sheet (SDS) for this modified peptide is not readily available, the SDS for
the closely related Neurotensin (8-13) indicates potential hazards.[1] All laboratory personnel
should treat this compound as potentially hazardous.

Potential Health Effects:[1]

 Ingestion: May be harmful if swallowed.

o Skin Contact: May be harmful if it comes into contact with skin.
 Inhalation: May cause respiratory tract irritation.

In case of exposure, follow these first aid measures:
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 Ingestion: If swallowed, rinse the mouth with water, provided the person is conscious. Do not

induce vomiting. Seek medical advice.[1]

» Skin Contact: Immediately wash the affected skin with soap and plenty of water.[1]

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.

[1]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is required when handling (Dab9)-Neurotensin (8-13) to

minimize exposure. The following table summarizes the recommended PPE.

PPE Category

Specific Equipment Purpose

Eye and Face Protection

Safety glasses with side
shields or goggles. A face Protects against splashes,
shield may be necessary for sprays, and airborne patrticles.

splash hazards.[2]

Hand Protection

Chemical-resistant gloves Protects skin from direct

(e.g., nitrile). contact with the peptide.

Skin and Body Protection

Prevents contamination of
Laboratory coat or overalls.[2] ) ]
personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required if Minimizes inhalation of the
handling powders outside of a powdered peptide.

ventilated enclosure.[2]

Operational Plan: Handling and Storage

Handling:

o Engineering Controls: Handle powdered (Dab9)-Neurotensin (8-13) in a chemical fume

hood or other ventilated enclosure to minimize inhalation risk.[1]
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o Dispensing: When weighing and preparing solutions, take care to avoid creating dust. Small,
highly dispersed amounts of powder may adhere to the vial, so centrifuge the vial before
opening to collect all the product at the bottom.[3]

o Solution Preparation: When dissolving the peptide, follow the supplier's recommendations.
Some peptides may require specific solvents or conditions, such as ultrasonic heating, to
fully dissolve.[3][4]

Storage:
o Store (Dab9)-Neurotensin (8-13) in a tightly sealed container in a cool, dry, and dark place.
 Recommended storage is desiccated at -20°C.[1]

Disposal Plan

Proper disposal of laboratory waste is essential for safety and environmental protection.[5]
Laboratory waste should be segregated into different categories for appropriate handling.[5]

Waste Segregation and Disposal:
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Waste Type

Description

Disposal Procedure

Chemical Waste

Unused (Dab9)-Neurotensin
(8-13), contaminated solvents,

and solutions.

Collect in a designated,
labeled, and sealed hazardous
waste container. Dispose of
through your institution's
environmental health and
safety (EHS) office.[6][7]

Contaminated Sharps

Needles, syringes, and other
sharp objects contaminated

with the peptide.

Place in a puncture-resistant
sharps container immediately

after use.[5]

Contaminated Labware

Pipette tips, tubes, and other
disposable labware that has
come into contact with the

peptide.

Dispose of in a designated
solid waste container for

chemical waste.

General Laboratory Waste

Uncontaminated gloves, paper

towels, and packaging.

Dispose of in the regular

laboratory trash.

It is the responsibility of all laboratory personnel to be familiar with and adhere to their
institution's waste management policies.[7]

Workflow for Safe Handling and Disposal

Below is a diagram illustrating the key steps for the safe handling and disposal of (Dab9)-
Neurotensin (8-13).
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Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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